Cas no 10522-19-7 (2-Dodecynoic acid,methyl ester)
10522-19-7 structure
Product Name:2-Dodecynoic acid,methyl ester
CAS No:10522-19-7
MF:C13H22O2
MW:210.312584400177
CID:200177
PubChem ID:324385
Update Time:2025-04-19
2-Dodecynoic acid,methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecynoic acid,methyl ester
- Methylundecine carbonate
- methyl dodec-2-ynoate
- NSC 289577
- NSC-289577
- 10522-19-7
- DTXSID80314894
- NSC289577
- Methyl undecine carbonate
- AKOS014763253
- 2-Dodecynoic acid, methyl ester
-
- Inchi: 1S/C13H22O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h3-10H2,1-2H3
- InChI Key: XMQXGBBTGXUSGX-UHFFFAOYSA-N
- SMILES: O(C)C(C#CCCCCCCCCC)=O
Computed Properties
- Exact Mass: 210.16206
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Dodecynoic acid,methyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
10522-19-7 (2-Dodecynoic acid,methyl ester) Related Products
- 16205-90-6(Ethyl hex-2-ynoate)
- 111-80-8(Methyl 2-nonynoate)
- 10519-20-7(Ethyl 2-octynoate)
- 10519-17-2(2-Undecynoic acid,ethyl ester)
- 111-12-6(Methyl 2-octynoate)
- 10031-92-2(ethyl non-2-ynoate)
- 16930-95-3(Ethyl 2-heptynoate)
- 18937-79-6(Methyl 2-hexynoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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